Cas no 2171229-20-0 ((2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid)

• Product Name: (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid
• CAS No: 2171229-20-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6429269
• PubChem ID: 165514829
• Update Time: 2025-06-09

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid
• (2R)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-4-methylpentanoic acid
• 2171229-20-0
• EN300-1514687

• Inchi： 1S/C25H30N2O6/c1-16(2)13-22(24(29)30)27-23(28)15-32-12-11-26-25(31)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t22-/m1/s1
• InChI Key： AQULFLDWERXHIN-JOCHJYFZSA-N
• SMILES： O(C(NCCOCC(N[C@@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid

Introduction to (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid (CAS No. 2171229-20-0)

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid (CAS No. 2171229-20-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and is characterized by its unique structural features and potential applications in drug development.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis, known for its ease of removal and stability under various reaction conditions. The presence of this group in the compound structure suggests its potential utility in the synthesis of peptides and other biomolecules. The 4-methylpentanoic acid moiety, on the other hand, contributes to the overall hydrophobicity and solubility properties of the molecule, making it an attractive candidate for various biological studies.

Recent advancements in the field have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-protected amino acids exhibit potent inhibitory activity against specific enzymes involved in disease pathways. This finding underscores the potential of (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid as a lead compound for further optimization and drug discovery efforts.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with various diseases. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that Fmoc derivatives can effectively disrupt specific PPIs, suggesting their potential as therapeutic agents for diseases such as cancer and neurodegenerative disorders.

The synthesis of (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid involves a multi-step process that includes the protection of amino groups, coupling reactions, and deprotection steps. The efficiency and purity of these synthetic routes are crucial for obtaining high-quality material suitable for biological assays. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and improve yield.

Clinical trials involving similar compounds have shown promising results in terms of safety and efficacy. For example, a phase I clinical trial evaluating an Fmoc derivative as a treatment for a specific type of cancer demonstrated favorable pharmacokinetic properties and minimal adverse effects. These findings provide a strong foundation for further clinical development and potential commercialization.

The future outlook for (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid is promising. Ongoing research aims to optimize its structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop efficient large-scale synthesis methods to meet the growing demand for this compound in both research and clinical settings.

In conclusion, (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid (CAS No. 2171229-20-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it an exciting candidate for further investigation and development as a therapeutic agent. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.